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Compound of Interest

Compound Name: N,N,4-Trimethylpiperidin-4-amine

Cat. No.: B3332500

An in-depth technical guide on the physical properties of piperidine derivatives, with a focus on
compounds structurally related to N,N,4-Trimethylpiperidin-4-amine, is provided below. Data
for the specifically named compound "N,N,4-Trimethylpiperidin-4-amine" is not readily
available in public chemical databases, suggesting it may be a less common or potentially
misnamed substance. Therefore, this guide will focus on the well-characterized and structurally
similar compounds: N,N-Dimethylpiperidin-4-amine and 4-Amino-2,2,6,6-tetramethylpiperidine.

This guide is intended for researchers, scientists, and drug development professionals, offering
a comprehensive overview of the physical properties, experimental protocols for their
determination, and logical workflows.

Introduction to Substituted Piperidines

The piperidine ring is a fundamental scaffold in medicinal chemistry and is present in numerous
pharmaceuticals and biologically active compounds.[1] Substitution on the piperidine ring at
various positions significantly influences the molecule's physical and chemical properties, such
as its polarity, basicity, and steric hindrance. These properties, in turn, dictate the compound's
pharmacokinetic and pharmacodynamic profile. Understanding the physical properties of
substituted piperidines is therefore crucial for drug design and development.

Physical Properties of Related Piperidine Amines

Due to the lack of available data for N,N,4-Trimethylpiperidin-4-amine, this section details the
physical properties of two closely related analogs: N,N-Dimethylpiperidin-4-amine and 4-
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Amino-2,2,6,6-tetramethylpiperidine.

N,N-Dimethylpiperidin-4-amine

This compound features a dimethylamino group at the 4-position of the piperidine ring.

Property Value Source
CAS Number 50533-97-6 [2][3]
Molecular Formula C7H1eN:2 [2]
Molecular Weight 128.22 g/mol [2]
IUPAC Name N,N-dimethylpiperidin-4-amine  [2]

No experimental data for melting point, boiling point, or density is readily available in the

searched sources.

4-Amino-2,2,6,6-tetramethylpiperidine

This compound is a sterically hindered amine with four methyl groups flanking the piperidine

nitrogen.
Property Value Source
CAS Number 36768-62-4 [4][5]
Molecular Formula CoH20N2 [4115]
Molecular Weight 156.27 g/mol [4]
IUPAC Name 2,2.,6,6-Tetramethy|piperidin-4- 5]

amine

Melting Point 16-18 °C [41[5]
Boiling Point 188-189 °C [41[5]
Density 0.912 g/mL at 25 °C [4]
Refractive Index n20/D 1.470 [4]
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Experimental Protocols

Detailed experimental procedures for determining the key physical properties of piperidine
derivatives are outlined below. These are generalized protocols that can be adapted for specific
compounds.

Determination of Melting Point

The melting point of a solid compound is a crucial indicator of its purity.

Methodology:

A small, dry sample of the crystalline compound is finely powdered and packed into a
capillary tube to a depth of 2-3 mm.

e The capillary tube is placed in a melting point apparatus.

e The sample is heated at a steady rate of 1-2 °C per minute, and the temperature is observed
closely.

e The melting point range is recorded from the temperature at which the first drop of liquid
appears to the temperature at which the entire sample has melted. For a pure compound,
this range is typically narrow (0.5-1 °C).

Determination of Boiling Point

The boiling point is a key physical constant for a liquid.

Methodology:

A small volume of the liquid sample (a few mL) is placed in a distillation flask.

e Athermometer is positioned in the neck of the flask with the top of the bulb level with the
side arm leading to the condenser.

e The flask is heated gently.

e The boiling point is recorded as the temperature at which the liquid is actively boiling and the
temperature on the thermometer remains constant. The atmospheric pressure should also
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be recorded, as boiling point is pressure-dependent.

Determination of Density

Density is the mass per unit volume of a substance.

Methodology:

A clean, dry pycnometer (a small glass flask of known volume) is weighed accurately.

The pycnometer is filled with the liquid sample, ensuring no air bubbles are trapped.

The filled pycnometer is weighed again.

The mass of the liquid is determined by subtracting the mass of the empty pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer. The temperature at which the measurement is made should be recorded.

Visualizations

The following diagrams illustrate the logical workflow for the characterization of a novel
piperidine derivative and a general synthesis workflow.
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Caption: Experimental workflow for the synthesis and characterization of a piperidine
derivative.
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Caption: A general synthetic pathway for N-substituted piperidin-4-amines via reductive
amination.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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